![molecular formula C17H12ClNO2 B1363435 2-(2-Chlorophenyl)-6-methylquinoline-4-carboxylic acid CAS No. 522598-05-6](/img/structure/B1363435.png)
2-(2-Chlorophenyl)-6-methylquinoline-4-carboxylic acid
Overview
Description
2-(2-Chlorophenyl)-6-methylquinoline-4-carboxylic acid (2-CPMQA) is a compound belonging to the class of quinoline-4-carboxylic acids. It is a colorless crystalline solid that is soluble in water and has a melting point of 170-171°C. 2-CPMQA is used in a variety of scientific research applications, including as a reagent for the preparation of other compounds, as a fluorescent dye, and as a substrate for enzyme assays. In addition, 2-CPMQA has been used as a model compound for studying the mechanism of action of various enzymes.
Scientific Research Applications
Chemical Synthesis and Reactivity : Campaigne and Hutchinson (1970) studied the reaction of sodium 2-amino-3-cyanoquinoline-4-carboxylate and 2-methyl-3-cyanoquinoline-4-carboxylic acid, leading to the formation of compounds including 2-amino- and 2-methylquinoline-3,4-dicarboximide. These compounds underwent further reactions, such as N-alkylation, showcasing their potential for varied chemical synthesis (Campaigne & Hutchinson, 1970).
Catalysis in Organic Synthesis : Watanabe et al. (1984) demonstrated the use of formic acid in the presence of a ruthenium catalyst for the hydrogenation of heterocyclic compounds like quinoline. This research highlighted the catalytic potential of quinoline derivatives in organic synthesis (Watanabe et al., 1984).
Antitumor Compound Synthesis : Janin et al. (2002) explored synthetic approaches to 1-(2-chlorophenyl)isoquinoline-3-carboxylic acid in the context of developing new antitumor compounds. This research provides a foundation for creating potential peripheral benzodiazepine receptor ligands (Janin et al., 2002).
Supramolecular Chemistry : Studies by Gao et al. (2014) and Jin et al. (2012) focused on the noncovalent interactions between 2-methylquinoline/quinoline and carboxylic acid derivatives. These studies enhance the understanding of the role of quinoline derivatives in binding with carboxylic acids, contributing to the field of supramolecular chemistry (Gao et al., 2014), (Jin et al., 2012).
Biological Activities : Dubrovin et al. (2015) synthesized 2-styrylquinoline-4-carboxylic acids and tested their biological activities, revealing anti-inflammatory, analgesic, antimicrobial, and antifungal properties. This highlights the potential medicinal applications of quinoline derivatives (Dubrovin et al., 2015).
Photophysical Properties and Molecular Structure : Research by Albertino et al. (2007) involved experimental and computational studies on new rhenium tricarbonyl complexes based on bidentate heterocyclic N–N ligands, including 2-methylquinoline derivatives. This study contributes to the understanding of the photophysical properties and electronic structure of such complexes (Albertino et al., 2007).
properties
IUPAC Name |
2-(2-chlorophenyl)-6-methylquinoline-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12ClNO2/c1-10-6-7-15-12(8-10)13(17(20)21)9-16(19-15)11-4-2-3-5-14(11)18/h2-9H,1H3,(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYVNPWGGRKYTBV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(C=C2C(=O)O)C3=CC=CC=C3Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80357105 | |
Record name | 2-(2-chlorophenyl)-6-methylquinoline-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80357105 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
522598-05-6 | |
Record name | 2-(2-chlorophenyl)-6-methylquinoline-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80357105 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.